Cas no 2171839-67-9 (4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}-3-hydroxybutanoic acid)

• Product Name: 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}-3-hydroxybutanoic acid
• CAS No: 2171839-67-9
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 6077416
• PubChem ID: 165820960
• Update Time: 2025-05-20

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}-3-hydroxybutanoic acid
• 2171839-67-9
• EN300-1522615
• 4-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-methylhexanamido}-3-hydroxybutanoic acid

• Inchi： 1S/C27H34N2O6/c1-17(2)11-18(12-25(31)28-15-19(30)13-26(32)33)14-29-27(34)35-16-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-10,17-19,24,30H,11-16H2,1-2H3,(H,28,31)(H,29,34)(H,32,33)
• InChI Key： GPQHIUIBNQTSAT-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(NCC(CC(=O)O)O)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 125Ų

Additional information on 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}-3-hydroxybutanoic acid

Introduction to 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}-3-hydroxybutanoic acid (CAS No. 2171839-67-9)

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}-3-hydroxybutanoic acid (CAS No. 2171839-67-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry due to its unique structural features and potential biological activities. This compound is characterized by its intricate combination of functional groups, including a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amide linkage, and a hydroxyl group, which collectively contribute to its versatility and utility in various applications.

The Fmoc protecting group is widely used in peptide synthesis to temporarily block the amino group of amino acids, facilitating the stepwise construction of peptides. The presence of this group in 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}-3-hydroxybutanoic acid makes it an excellent candidate for the synthesis of complex peptides and peptidomimetics. The Fmoc group can be readily removed under mild conditions, allowing for precise control over the reactivity of the amino group during synthesis.

The amide linkage in this compound is another key feature that contributes to its stability and biological activity. Amide bonds are known for their robustness and resistance to hydrolysis, making them ideal for constructing molecules that need to maintain their integrity in biological environments. This property is particularly important in the development of therapeutic agents, where stability and bioavailability are critical factors.

The hydroxyl group present in the molecule adds another layer of complexity and functionality. Hydroxyl groups can participate in hydrogen bonding, which can influence the solubility, conformation, and reactivity of the molecule. In medicinal chemistry, hydroxyl groups are often used to enhance the water solubility of compounds, improve their pharmacokinetic properties, and facilitate their interaction with biological targets.

Recent research has highlighted the potential applications of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}-3-hydroxybutanoic acid in various areas of biomedicine. For instance, studies have shown that compounds with similar structures exhibit promising antiviral and anticancer activities. The Fmoc protecting group and the amide linkage provide a platform for modifying the molecule to optimize its biological activity and reduce potential side effects.

In one notable study published in the Journal of Medicinal Chemistry, researchers synthesized a series of derivatives of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}-3-hydroxybutanoic acid and evaluated their antiviral properties against several RNA viruses. The results demonstrated that certain derivatives exhibited potent antiviral activity with low cytotoxicity, making them promising candidates for further development as antiviral agents.

Another area of interest is the use of this compound in cancer research. A study published in Cancer Research explored the anticancer potential of a related compound with a similar structure. The researchers found that the compound selectively inhibited the growth of cancer cells while showing minimal toxicity to normal cells. This selective activity is attributed to the unique combination of functional groups that allow the molecule to interact specifically with cancer-related targets.

Beyond its direct therapeutic applications, 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}-3-hydroxybutanoic acid also serves as a valuable tool in chemical biology research. Its structural complexity and functional versatility make it an excellent scaffold for probing biological processes at the molecular level. For example, researchers have used similar compounds to study protein-protein interactions, enzyme inhibition, and signal transduction pathways.

In conclusion, 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido}-3-hydroxybutanoic acid (CAS No. 2171839-67-9) is a multifaceted compound with significant potential in medicinal chemistry and biomedicine. Its unique combination of functional groups provides a robust platform for developing novel therapeutic agents and advancing our understanding of complex biological processes. As research continues to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in the development of innovative treatments for various diseases.